Cas no 2171300-75-5 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171300-75-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5852291
• PubChem ID: 165532207
• Update Time: 2025-05-25

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• 2171300-75-5
• EN300-1575017
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-2-17(13-23(28)27-12-11-16(14-27)24(29)30)26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,2,11-15H2,1H3,(H,26,31)(H,29,30)/t16?,17-/m0/s1
• InChI Key： BWVRAHOZETYRIC-DJNXLDHESA-N
• SMILES： O(C(N[C@@H](CC)CC(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, with CAS No. 2171300-75-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a pyrrolidine ring. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This compound's structure allows for precise manipulation of peptide sequences, making it indispensable in the development of bioactive molecules. Recent studies have highlighted its potential in the creation of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereo-specific reactions. The stereochemistry at the (3S) position is critical for its biological activity, as it determines the spatial arrangement of substituents around the chiral center. Advanced techniques such as X-ray crystallography have been employed to elucidate its three-dimensional structure, providing insights into its interactions with biological targets.

Recent research has focused on the application of this compound in drug delivery systems. Its ability to form stable amide bonds with other biomolecules makes it an attractive candidate for conjugation with drugs or imaging agents. For instance, studies have demonstrated its use in the development of prodrugs that can be activated upon reaching specific cellular compartments, thereby enhancing drug efficacy and reducing side effects.

The compound's stability under physiological conditions is another area of active investigation. Researchers have explored its resistance to hydrolysis and enzymatic degradation, which are critical factors for its potential use in vivo. Preliminary results suggest that its unique structural features confer moderate stability, making it suitable for short-term applications in therapeutic settings.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid represents a significant advancement in organic synthesis and drug design. Its versatile structure and promising biological properties position it as a key molecule in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the field of medicinal chemistry.